Cas no 2287310-75-0 (6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287310-75-0
• MF: C₁₁H₁₂ClN₃O₃
• MW: 269.684281349182
• CID: 6519587
• PubChem ID: 165802764
• Update Time: 2025-09-28

6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6750763
• 2287310-75-0
• 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid

• Inchi： 1S/C11H12ClN3O3/c1-18-4-2-3-15-10-6-8(12)7(11(16)17)5-9(10)13-14-15/h5-6H,2-4H2,1H3,(H,16,17)
• InChI Key： XPJHZAVSZKIOND-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC2=C(C=1)N(CCCOC)N=N2

Computed Properties

• Exact Mass: 269.0567189g/mol
• Monoisotopic Mass: 269.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid

Introduction to 6-Chloro-1-(3-Methoxypropyl)-1H-1,2,3-Benzotriazole-5-Carboxylic Acid (CAS No. 2287310-75-0)

6-Chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287310-75-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, including the chloro and methoxy substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid consists of a benzotriazole core with a carboxylic acid group at the 5-position. The presence of a chlorine atom at the 6-position and a methoxypropyl group at the 1-position adds to its complexity and functional versatility. These substituents can influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various chemical and biological studies.

Recent research has focused on the potential therapeutic applications of benzotriazoles, particularly in the areas of anticancer and antiviral drug development. Studies have shown that certain benzotriazoles can exhibit potent inhibitory effects on key enzymes involved in cancer progression and viral replication. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of benzotriazoles to inhibit DNA methyltransferases (DNMTs), which are crucial enzymes in epigenetic regulation and cancer biology.

6-Chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid has been evaluated for its biological activities using various in vitro and in vivo models. Initial screening assays have demonstrated that this compound possesses significant antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the inhibition of DNMTs and other relevant targets, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid has also shown promise as an antiviral agent. Research conducted by a team at the University of California revealed that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and Zika virus. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The synthesis of 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid involves a multi-step process that includes the formation of the benzotriazole core followed by functionalization with the desired substituents. Key synthetic intermediates include 6-chlorobenzotriazole and 3-methoxypropylamine. The final step involves coupling these intermediates with an appropriate carboxylic acid derivative to form the target compound. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for further preclinical and clinical studies.

The physicochemical properties of 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid, such as its solubility, stability, and lipophilicity, have been thoroughly characterized using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These properties are crucial for optimizing its formulation and delivery methods for therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Further studies are planned to assess its long-term safety profile and therapeutic potential in larger patient populations.

In conclusion, 6-chloro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287310-75-0) represents a promising lead compound with potential applications in cancer therapy and antiviral treatment. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.